Cas no 71726-03-9 (9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)-)
71726-03-9 structure
Product Name:9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)-
CAS No:71726-03-9
MF:C27H44O3S
MW:448.701467514038
CID:6626616
Update Time:2024-01-15
9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)- Chemical and Physical Properties
Names and Identifiers
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- 9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)-
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- Inchi: 1S/C27H44O3S/c1-18(2)7-5-8-19(3)24-12-13-25-20(9-6-14-27(24,25)4)15-26-23-16-22(28)11-10-21(23)17-31(26,29)30/h15,18-19,22,24-26,28H,5-14,16-17H2,1-4H3/b20-15+/t19-,22-,24-,25+,26-,27-/m1/s1
- InChI Key: HPBJDQZFOWHNAQ-XGZUXGCDSA-N
- SMILES: [C@H]1(O)CC2=C(CS([C@@H]2/C=C2\CCC[C@@]3(C)[C@@]\2([H])CC[C@@H]3[C@H](C)CCCC(C)C)(=O)=O)CC1
Experimental Properties
- Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 600.2±55.0 °C(Predicted)
- pka: 14.34±0.40(Predicted)
9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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